2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide
• InChI: InChI=1S/C9H14N2O2/c1-6-8(7(2)13-10-6)5-9(12)11(3)4/h5H2,1-4H3
• InChI Key: KOTCNCSLRZCYIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N(C)C
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol

Description

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide, also known as DOA, is a chemical compound with a molecular formula of C10H18N2O2. It is commonly used in scientific research as a solvent and a reagent in organic synthesis. DOA has been found to have various biochemical and physiological effects, making it a valuable tool in the field of pharmacology and medicine.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide is not fully understood, but it is believed to act as a nucleophile in organic reactions due to the presence of the oxazoline ring. It has also been shown to have an inhibitory effect on certain enzymes, making it a potential therapeutic agent in the treatment of various diseases.
Biochemical and Physiological Effects
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide has been found to have various biochemical and physiological effects, including anti-inflammatory and analgesic properties. It has also been shown to have a positive effect on memory and cognitive function, making it a potential treatment for Alzheimer's disease. Additionally, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide has been found to have antioxidant properties, which may help to prevent oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide in lab experiments is its high solubility in organic solvents, making it a useful solvent for the synthesis of organic compounds. However, its low solubility in water can make it difficult to use in certain applications. Additionally, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide can be expensive to synthesize, limiting its use in large-scale experiments.

Future Directions

There are many potential future directions for research involving 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide. One area of interest is its potential as a therapeutic agent in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide may have potential as an anti-inflammatory agent and as a stabilizer for enzymes used in industrial applications. Further research is needed to fully understand the mechanism of action of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide and to explore its potential applications in various fields.

Synthesis Methods

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide can be synthesized through a multi-step process involving the reaction of 3,5-dimethyl-4-hydroxybenzaldehyde with N,N-dimethylacetamide followed by cyclization and purification. The purity of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide can be determined through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylacetamide has been used in various scientific research applications, including as a solvent for the synthesis of organic compounds and as a reagent in the preparation of pharmaceuticals. It has also been used as a stabilizer for enzymes and as a chiral auxiliary in asymmetric synthesis.